Cas no 63284-72-0 (Citalopram N-Oxide)

• Product Name: Citalopram N-Oxide
• CAS No: 63284-72-0
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 520533
• PubChem ID: 10068142
• Update Time: 2025-04-19

Citalopram N-Oxide Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonitrile,1-[3-(dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-
• Citalopram N-Oxide
• 3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethyl-propan-1-amine oxide
• 3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine oxide
• Lu 11-305
• 1-[3-(Dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile
• DTXSID50435141
• Q27149646
• Citalopram-d6N-Oxide
• citalopram-N-oxide
• CHEBI:80602
• DTXCID20385967
• 1-(3-(Dimethyloxidoamino)propyl)-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile
• 5-Isobenzofurancarbonitrile, 1-(3-(dimethyloxidoamino)propyl)-1-(4-fluorophenyl)-1,3-dihydro-
• UNII-9E2C7VT4RR
• NS00014627
• LU-11-305
• 3-(5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)-N,N-dimethylpropan-1-amine oxide
• G15769
• 9E2C7VT4RR
• 63284-72-0
• AKOS030255385
• CHEMBL3544717

• Inchi： 1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3
• InChI Key： DIOGFDCEWUUSBQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2C=CC(C#N)=CC=2CO1)CCC[N+](C)(C)[O-]

Computed Properties

• Exact Mass: 340.15900
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Melting Point: 91-93°C
• Solubility: Dissolution (95 g/l) (25 º C),
• PSA: 62.45000
• LogP: 3.84648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines